Cas no 28289-83-0 (Benzene,1-nitro-4-(1-propyn-1-yl)-)

• Product Name: Benzene,1-nitro-4-(1-propyn-1-yl)-
• CAS No: 28289-83-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 251994
• PubChem ID: 11309680
• Update Time: 2025-04-19

Benzene,1-nitro-4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(1-propyn-1-yl)-
• Benzene,1-nitro-4-(1-propynyl)- (8CI,9CI)
• 1-nitro-4-prop-1-ynylbenzene
• SCHEMBL9843191
• DTXSID50461864
• 1-Nitro-4-(prop-1-yn-1-yl)benzene
• 28289-83-0
• Benzene, 1-nitro-4-(1-propynyl)- (8CI,9CI)

• Inchi： 1S/C9H7NO2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h4-7H,1H3
• InChI Key： WZXVLUCWGSZORJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CC)=CC=1)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14